Cas no 1429309-53-4 (5-bromo-4-nitro-1-(prop-2-en-1-yl)-1H-pyrazole)

5-bromo-4-nitro-1-(prop-2-en-1-yl)-1H-pyrazole structure
1429309-53-4 structure
Product Name:5-bromo-4-nitro-1-(prop-2-en-1-yl)-1H-pyrazole
CAS No:1429309-53-4
MF:C6H6BrN3O2
MW:232.034739971161
MDL:MFCD22690754
CID:2092551
PubChem ID:75464849
Update Time:2024-11-02

5-bromo-4-nitro-1-(prop-2-en-1-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Allyl-5-bromo-4-nitro-1H-pyrazole
    • 5-bromo-4-nitro-1-(2-propen-1-yl)-1H-Pyrazole
    • 5-bromo-4-nitro-1-(prop-2-en-1-yl)-1H-pyrazole
    • DA-37733
    • 1-Allyl-5-bromo-4-nitro-pyrazole
    • MFCD22690754
    • 5-BROMO-4-NITRO-1-(PROP-2-EN-1-YL)PYRAZOLE
    • CS-0320934
    • CS2478
    • SB73905
    • 1429309-53-4
    • 5-bromo-4-nitro-1-prop-2-enylpyrazole
    • AKOS024462963
    • MDL: MFCD22690754
    • Inchi: 1S/C6H6BrN3O2/c1-2-3-9-6(7)5(4-8-9)10(11)12/h2,4H,1,3H2
    • InChI Key: OVLPNJYNWUTVBZ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=NN1CC=C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 230.96434g/mol
  • Monoisotopic Mass: 230.96434g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 63.6Ų

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